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Cat. No.: B1172398 Get Quote

An important clarification regarding the subject of this document: Initial investigations into the

applications of a "DTTO cesium salt" for drug development have revealed that the compound of

interest is likely misunderstood. DTTO, or di-tetrazine-tetroxide, is a theoretical high-energy

material that has not yet been successfully synthesized.[1][2][3][4][5] Its study is confined to the

field of explosives.[1] Conversely, cesium salts, particularly cesium chloride, have been

explored independently for their potential in cancer therapy.[6][7] This document will address

these two areas separately to provide a clear and accurate overview based on available

scientific literature.

There is no evidence in the current body of scientific literature to support the existence or

investigation of a "DTTO cesium salt" for pharmaceutical or biomedical applications. A chemical

listed with the CAS number 12539-26-3 as "dtto,cesiumsalt" appears in some chemical

supplier databases; however, its safety data sheet identifies it as "Cesium 1-carba-closo-

dodecaborate," a distinct compound.[8]

This guide will therefore focus on the predicted properties of DTTO as an energetic material

and the distinct research into cesium salts as a potential therapeutic agent in oncology.

Di-tetrazine-tetroxide (DTTO): A Theoretical
Energetic Material
DTTO and its isomer, iso-DTTO, have garnered significant interest as potential energetic

compounds due to their predicted high densities and heats of formation, which suggest
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detonation properties superior to current high-performance explosives like HMX and CL-20.[1]

[3][4] It is crucial to reiterate that neither DTTO nor iso-DTTO has been synthesized to date.[1]

The properties listed below are based on theoretical calculations.

Predicted Properties of DTTO and Related Compounds

Compound
Predicted Density
(g/cm³)

Predicted
Detonation Velocity
(km/s)

Predicted
Detonation
Pressure (GPa)

DTTO (c1 isomer) 1.96[3][4] 9.70[3][4] 43.0[3][4]

iso-DTTO 2.0 - 2.3[1] ~10.9[4] Not specified

HMX (for comparison) 1.91[3][4] 9.10[3][4] 39.3[3][4]

CL-20 (for

comparison)
2.04[3][4] 9.38[3][4] 44.1[3][4]

The proposed stabilizing effect of the N→O linkages on alternate nitrogen atoms is a key

feature of the DTTO structure, which is thought to reduce the destabilizing repulsion between

adjacent lone pairs of electrons.[1]

Cesium Salts in Cancer Therapy: The "High pH
Therapy" Hypothesis
Independent of the research into energetic materials, cesium salts, primarily cesium chloride

(CsCl), have been investigated as a potential treatment for cancer. This approach, termed "high

pH therapy," is based on the hypothesis that cesium can alter the intracellular pH of cancer

cells, making them more alkaline and thereby inhibiting their growth and survival.[7]

Experimental Protocols: Cesium Therapy in Human
Patients
One study reported on the treatment of 50 patients with various cancers using a cesium

chloride-based regimen. The majority of these patients were considered terminal and had not

responded to other treatments.[6]
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The treatment protocol included:

Cesium Chloride (CsCl): Administered as the primary therapeutic agent.[6]

Dietary Plan: A specific diet was instituted for the patients.[6]

Supplementation: The regimen was supplemented with various vitamins and minerals.[6]

It is important to note that the use of cesium chloride for cancer treatment is considered a form

of alternative medicine and has not been approved by major regulatory bodies like the FDA.

The toxicity of cesium salts is a significant concern, with studies showing potential for adverse

effects, including cardiac issues.[9][10]

Reported Outcomes of Cesium Therapy
The aforementioned study on 50 patients reported the following outcomes:

50% recovery rate across various cancers, including breast, colon, prostate, and lung

cancer.[6]

Disappearance of pain within the first three days of treatment was a consistent finding.[6]

26% mortality within the first two weeks of treatment.[6]

24% mortality within the first year of treatment.[6]

Autopsies performed on a small number of deceased patients reportedly showed an absence

of cancer cells in most cases.[6]

Proposed Mechanism of "High pH Therapy"
The central hypothesis of cesium therapy is that cancer cells have a lower intracellular pH

(more acidic) than normal cells. By introducing a highly alkaline element like cesium, the

therapy aims to raise the pH of the cancer cells to a level that is inhospitable for their survival

and metabolic processes.[7]
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Proposed Mechanism of Cesium "High pH Therapy".

Conclusion
The inquiry into "DTTO cesium salt applications" bridges two disparate fields of scientific

research: the theoretical study of high-energy materials and the controversial use of cesium

salts in alternative cancer therapies. Current evidence does not support a combined

application. DTTO remains a theoretical molecule of interest to the explosives industry, while
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cesium therapy for cancer, though reported with some positive outcomes, is fraught with safety

concerns and lacks robust, mainstream scientific validation. Professionals in drug development

should be aware of these distinct areas of research and the lack of intersection between them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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